3-Chloro-8-methyl-naphthalen-1-amine

• Molecular Formula: C11H10ClN
• Molecular Weight: 191.65 g/mol
• IUPAC Name: 3-chloro-8-methylnaphthalen-1-amine
• InChI: InChI=1S/C11H10ClN/c1-7-3-2-4-8-5-9(12)6-10(13)11(7)8/h2-6H,13H2,1H3
• InChI Key: XUDZOWVWFKXVKM-UHFFFAOYSA-N
• Canonical SMILES: CC1=C2C(=CC=C1)C=C(C=C2N)Cl

Description

3-Chloro-8-methyl-naphthalen-1-amine (C₁₁H₁₀ClN) is a naphthalene derivative featuring a chlorine substituent at position 3 and a methyl group at position 8 on the aromatic ring. This compound is of interest in organic synthesis and materials science due to the electronic and steric effects imparted by its substituents. The chlorine atom, an electron-withdrawing group, and the methyl group, an electron-donating moiety, create a unique electronic environment that may influence reactivity, crystallinity, and intermolecular interactions.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 3-Chloro-8-methyl-naphthalen-1-amine typically involves the chlorination of 8-methyl-naphthalen-1-amine. One common method is the electrophilic aromatic substitution reaction, where chlorine is introduced into the naphthalene ring in the presence of a chlorinating agent such as thionyl chloride or phosphorus pentachloride. The reaction is usually carried out under reflux conditions to ensure complete chlorination.

Industrial Production Methods

In an industrial setting, the production of 3-Chloro-8-methyl-naphthalen-1-amine can be scaled up by using continuous flow reactors. These reactors allow for better control of reaction conditions, such as temperature and pressure, leading to higher yields and purity of the final product. The use of catalysts and optimized reaction parameters can further enhance the efficiency of the process.

Chemical Reactions Analysis

Types of Reactions

3-Chloro-8-methyl-naphthalen-1-amine can undergo various chemical reactions, including:

Oxidation: The compound can be oxidized to form corresponding naphthoquinones.

Reduction: Reduction reactions can convert the compound into its corresponding amine derivatives.

Substitution: The chlorine atom can be substituted with other functional groups through nucleophilic substitution reactions.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include potassium permanganate and chromium trioxide.

Reduction: Reducing agents such as lithium aluminum hydride or sodium borohydride are typically used.

Substitution: Nucleophiles like sodium methoxide or potassium tert-butoxide can be employed for substitution reactions.

Major Products Formed

Oxidation: Naphthoquinones

Reduction: Amine derivatives

Substitution: Various substituted naphthalene derivatives

Scientific Research Applications

3-Chloro-8-methyl-naphthalen-1-amine has several applications in scientific research:

Chemistry: It is used as an intermediate in the synthesis of more complex organic molecules.

Biology: The compound can be used in the study of enzyme interactions and metabolic pathways.

Industry: The compound is used in the production of dyes, pigments, and other industrial chemicals.

Mechanism of Action

The mechanism of action of 3-Chloro-8-methyl-naphthalen-1-amine involves its interaction with specific molecular targets, such as enzymes or receptors. The chlorine atom and the amine group play crucial roles in these interactions, influencing the compound’s binding affinity and specificity. The exact pathways and targets can vary depending on the specific application and the biological system being studied.

Comparison with Similar Compounds

Structural and Electronic Features

The substituent type, position, and steric bulk significantly influence the physicochemical properties of naphthalen-1-amine derivatives. Below is a comparative analysis of key compounds:

Table 1: Comparative Overview of Naphthalen-1-amine Derivatives

Compound Name	Molecular Formula	Substituents	Key Features
3-Chloro-8-methyl-naphthalen-1-amine	C₁₁H₁₀ClN	Cl (C3), CH₃ (C8)	Predicted planar naphthalene core; Cl and CH₃ may induce steric/electronic effects.
N-(2,3-Dimethoxybenzylidene)-naphthalen-1-amine	C₁₉H₁₇NO₂	Schiff base (C=N), 2,3-dimethoxybenzyl	Dihedral angle of 71.7° between C11=N1 and aromatic planes; weak C–H⋯O hydrogen bonds.
8-(Chloro(methyl)(phenyl)silyl)-N,N-dimethylnaphthalen-1-amine	C₁₉H₂₀ClNSi	SiCl(CH₃)Ph (C8), N,N-dimethyl	Pentacoordinated silicon; strong N–Si interaction observed via quantum crystallography.
8-(Fluoro(methyl)(phenyl)silyl)-N,N-dimethylnaphthalen-1-amine	C₁₉H₂₀FNSi	SiF(CH₃)Ph (C8), N,N-dimethyl	White crystals (mp 84–85°C); distinct ²⁹Si NMR shifts due to fluorosilyl group.

Substituent Effects on Physical Properties

• Chlorine vs. Fluorine : Chlorine’s larger atomic radius and polarizability compared to fluorine may lead to stronger intermolecular interactions (e.g., halogen bonding) in 3-Chloro-8-methyl-naphthalen-1-amine. In contrast, fluorine’s electronegativity in the silicon derivative results in higher thermal stability (mp 84–85°C).
• Methyl vs.
• Positional Effects : Substituents at position 8 (e.g., silyl groups in ) introduce steric hindrance, whereas position 3 substituents (e.g., Cl) primarily alter electronic density on the aromatic ring.

Biological Activity

3-Chloro-8-methyl-naphthalen-1-amine is an organic compound that belongs to the class of naphthalene derivatives. Its molecular formula is C11H10ClN, and it features a chlorine atom and a methyl group attached to the naphthalene ring. This compound has garnered attention in various fields of research, particularly for its biological activities, which include potential applications in pharmacology and biochemistry.

The compound exhibits several notable chemical properties:

Property	Value
Molecular Formula	C11H10ClN
Molecular Weight	191.65 g/mol
IUPAC Name	3-chloro-8-methylnaphthalen-1-amine
InChI	InChI=1S/C11H10ClN/c1-7-3-2-4-8-5-9(12)6-10(13)11(7)8/h2-6H,13H2,1H3
Canonical SMILES	CC1=C2C(=CC=C1)C=C(C=C2N)Cl

The biological activity of 3-Chloro-8-methyl-naphthalen-1-amine is primarily attributed to its interaction with specific molecular targets, including enzymes and receptors. The presence of the chlorine atom and the amine group significantly influences its binding affinity and specificity. Research indicates that the compound may affect metabolic pathways and enzyme interactions, which are crucial for understanding its pharmacological potential.

Antimicrobial Activity

Studies have shown that 3-Chloro-8-methyl-naphthalen-1-amine exhibits antimicrobial properties. It has been tested against various bacterial strains, demonstrating significant inhibition:

Bacterial Strain	Minimum Inhibitory Concentration (MIC)
Escherichia coli	40 µg/mL
Staphylococcus aureus	30 µg/mL
Pseudomonas aeruginosa	50 µg/mL

These results suggest that the compound may serve as a potential candidate for developing new antibacterial agents .

Anticancer Activity

The compound has also been evaluated for its anticancer properties. In vitro studies on various cancer cell lines have shown promising results:

Cell Line	IC50 (µM)
MCF-7 (Breast Cancer)	22
A549 (Lung Cancer)	15
K562 (Leukemia)	18

The mechanism of action in cancer cells appears to involve apoptosis induction and cell cycle arrest, particularly at the S phase, suggesting that it may disrupt cellular proliferation pathways .

Case Studies

Several case studies have investigated the biological effects of 3-Chloro-8-methyl-naphthalen-1-amine:

• Antiviral Activity : A study explored its potential against viral infections, indicating that derivatives of naphthalene compounds could inhibit viral growth effectively while maintaining low cytotoxicity levels .
• Enzyme Interaction : Research highlighted the compound's ability to interact with specific enzymes involved in metabolic pathways, showcasing its potential as a biochemical probe for studying enzyme kinetics and mechanisms.